2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline

• IUPAC Name: [2-(2,3-dihydro-1,4-benzodioxin-6-yl)quinolin-4-yl]-pyrazol-1-ylmethanone
• InChI: InChI=1S/C21H15N3O3/c25-21(24-9-3-8-22-24)16-13-18(23-17-5-2-1-4-15(16)17)14-6-7-19-20(12-14)27-11-10-26-19/h1-9,12-13H,10-11H2
• InChI Key: QELMOUGLJZGYHO-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=NC4=CC=CC=C4C(=C3)C(=O)N5C=CC=N5
• Molecular Formula: C21H15N3O3
• Molecular Weight: 357.4 g/mol

Description

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline varies depending on its application. In anti-cancer studies, it has been found to inhibit the activity of certain enzymes that are involved in the growth and survival of cancer cells. In anti-inflammatory studies, it has been found to inhibit the production of inflammatory cytokines. In herbicide and insecticide studies, it has been found to disrupt the normal functioning of certain enzymes in plants and insects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on its application. In anti-cancer studies, it has been found to induce apoptosis (programmed cell death) in cancer cells. In anti-inflammatory studies, it has been found to reduce inflammation and pain. In herbicide and insecticide studies, it has been found to cause damage to the target plants and insects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline in lab experiments include its potential as a potent and selective inhibitor, its ability to target specific enzymes, and its potential as a multi-functional compound. However, the limitations include its potential toxicity, its limited solubility, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for further research on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline. These include exploring its potential as a treatment for other diseases such as Alzheimer's disease and diabetes, investigating its potential as a biopesticide, and developing more efficient and cost-effective synthesis methods. Additionally, further research is needed to fully understand its mechanism of action and to determine its potential toxicity and side effects.

Scientific Research Applications

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(1H-pyrazol-1-ylcarbonyl)quinoline has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been found to exhibit anti-cancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential as an anti-inflammatory and anti-microbial agent. In agriculture, this compound has been tested as a herbicide and insecticide. In material science, it has been studied for its potential as a dye and as a component in organic electronic devices.